![molecular formula C23H24N2O3S B3732406 N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3732406.png)
N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DMPG, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPG belongs to the family of N-arylsulfonyl glycine derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood. However, studies have shown that N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. HDACs are overexpressed in cancer cells, and their inhibition by N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide leads to the activation of tumor suppressor genes and the induction of apoptosis.
Biochemical and Physiological Effects:
N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have several biochemical and physiological effects. Studies have shown that N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the growth of cancer cells by inducing apoptosis, inhibiting the migration and invasion of cancer cells, and reducing the expression of angiogenic factors. N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages for lab experiments. It has a high purity and is stable under normal laboratory conditions. N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is also relatively easy to synthesize and can be obtained in large quantities. However, N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has some limitations for lab experiments. It is insoluble in water and requires the use of organic solvents for its preparation. N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is also relatively expensive compared to other compounds.
Future Directions
There are several future directions for the study of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide. One area of research is the development of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide analogs with improved pharmacological properties. Another area of research is the investigation of the potential of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide as a therapeutic agent for the treatment of cancer and other diseases. The use of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide in combination with other drugs or therapies is also an area of interest. Finally, the elucidation of the mechanism of action of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide and its effects on gene expression and epigenetic modifications is an important area of research.
Scientific Research Applications
N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is in the field of cancer research. Studies have shown that N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N~2~-(2,4-dimethylphenyl)-N~1~-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2,4-dimethylanilino]-N-(3-methylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3S/c1-17-8-7-9-20(15-17)24-23(26)16-25(22-13-12-18(2)14-19(22)3)29(27,28)21-10-5-4-6-11-21/h4-15H,16H2,1-3H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLFBITFYVGCANG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN(C2=C(C=C(C=C2)C)C)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-(2,4-dimethylphenyl)-N-(3-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.